![molecular formula C23H30N4O7 B2440289 2-(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate CAS No. 1428360-31-9](/img/structure/B2440289.png)
2-(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate is a useful research compound. Its molecular formula is C23H30N4O7 and its molecular weight is 474.514. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant Activity and Pharmacophoric Model
Research has demonstrated the significance of oxadiazole derivatives in the development of anticonvulsant drugs. A study designed and synthesized novel semicarbazones based on 1,3,4-oxadiazoles, validating a pharmacophoric model with four binding sites essential for anticonvulsant activity. This work underlines the therapeutic potential of oxadiazole compounds in epilepsy treatment (Rajak et al., 2010).
Synthetic Routes and Chemical Reactivity
Another study focused on the synthetic routes to oxime oxalate amides, leading to the preparation of β-lactams and azetidin-2-ones through carbamoyl radical intermediates. This research highlights the versatility of oxadiazole and azetidine compounds in synthesizing complex molecular architectures (Scanlan et al., 2004).
Molecular Structure and Packing
An investigation into the crystal and molecular structures of methoxybenzyl and methoxyphenylethyl-1,3,4-oxadiazole-2(3H)-thiones provided insights into their solid-state molecular packing. This study is crucial for understanding the physicochemical properties of these compounds and their potential applications in material science (Khan et al., 2014).
Antimicrobial and Anticancer Properties
Research on azetidinone derivatives of 3-methyl-1H-pyrazol-5(4H)-one explored their synthesis, characterization, and evaluation as antimicrobial agents. Some compounds exhibited promising antibacterial activities, indicating the potential of such derivatives in developing new antimicrobial agents (Chopde et al., 2012).
Enzymatic Reaction Studies
A study on AZD1979, containing a spiro-azetidinyl moiety, focused on its metabolism involving glutathione S-transferase-catalyzed formation of a glutathione-conjugated spiro-azetidine. This research provides valuable insights into the metabolism of strained rings and the role of glutathione S-transferase in drug metabolism (Li et al., 2019).
properties
IUPAC Name |
2-[3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-1-(4-methylpiperidin-1-yl)ethanone;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O3.C2H2O4/c1-15-7-9-25(10-8-15)20(26)14-24-12-17(13-24)21-22-19(23-28-21)11-16-5-3-4-6-18(16)27-2;3-1(4)2(5)6/h3-6,15,17H,7-14H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRRNWFNFQRLMLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CN2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4OC.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(3-(2-Methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-1-(4-methylpiperidin-1-yl)ethanone oxalate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.